Cas no 31431-13-7 (Cyclobutyl-4-fluorophenyl ketone)

Cyclobutyl-4-fluorophenyl ketone structure
31431-13-7 structure
Product Name:Cyclobutyl-4-fluorophenyl ketone
CAS No:31431-13-7
MF:C11H11FO
MW:178.202846765518
MDL:MFCD00019264
CID:88912
PubChem ID:97471
Update Time:2025-04-18

Cyclobutyl-4-fluorophenyl ketone Chemical and Physical Properties

Names and Identifiers

    • Cyclobutyl-4-fluorophenyl ketone
    • Cyclobutyl 4-fluorophenyl ketone
    • cyclobutyl-(4-fluorophenyl)methanone
    • cyclobutyl(4-fluorophenyl)-methanone
    • Cyclobutyl-p-fluorphenylketon
    • Cyclobutyl(4-fluorophenyl)methanone
    • UNII-L6LHS7WZM9
    • Methanone, cyclobutyl(4-fluorophenyl)-
    • MFCD00019264
    • NSC 125695
    • NSC125695
    • L6LHS7WZM9
    • NSC-125695
    • DTXSID90185355
    • CS-0361234
    • 31431-13-7
    • AKOS009156471
    • FT-0624154
    • EINECS 250-628-6
    • NS00051334
    • cyclobutyl 4-fluorophenyl ketone, AldrichCPR
    • SCHEMBL662218
    • KMWTUCKAZFNWNG-UHFFFAOYSA-N
    • DB-048032
    • MDL: MFCD00019264
    • Inchi: 1S/C11H11FO/c12-10-6-4-9(5-7-10)11(13)8-2-1-3-8/h4-8H,1-3H2
    • InChI Key: KMWTUCKAZFNWNG-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1CCC1)=O

Computed Properties

  • Exact Mass: 178.07900
  • Monoisotopic Mass: 178.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.0942 (estimate)
  • Boiling Point: 125-127 °C (8 mmHg)
  • Flash Point: 104 °C
  • Refractive Index: 1.5265-1.5285
  • PSA: 17.07000
  • LogP: 2.80850
  • Solubility: Not determined

Cyclobutyl-4-fluorophenyl ketone Security Information

  • Hazard Category Code: 52
  • Safety Instruction: S24/25
  • Safety Term:S24/25

Cyclobutyl-4-fluorophenyl ketone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Cyclobutyl-4-fluorophenyl ketone Pricemore >>

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